Cas no 2228945-37-5 (3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}oxolane-2,5-dione)

• Product Name: 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}oxolane-2,5-dione
• CAS No: 2228945-37-5
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 5910019
• PubChem ID: 165846673
• Update Time: 2025-07-01

3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}oxolane-2,5-dione
• 3-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}oxolane-2,5-dione
• EN300-1773327
• 2228945-37-5

• Inchi： 1S/C10H10N2O3/c13-8-4-6(10(14)15-8)9-5-2-1-3-7(5)11-12-9/h6H,1-4H2,(H,11,12)
• InChI Key： FRNJPUHTMHKYCD-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1C2=C(CCC2)NN=1)=O

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72Ų

Additional information on 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}oxolane-2,5-dione

Introduction to 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}oxolane-2,5-dione (CAS No. 2228945-37-5)

The compound 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}oxolane-2,5-dione (CAS No. 2228945-37-5) represents a significant advancement in the realm of pharmaceutical chemistry, showcasing a unique structural framework that has garnered considerable attention for its potential therapeutic applications. This heterocyclic derivative combines the rigid scaffold of a cyclopentacyclopiazole core with an oxolane moiety, creating a molecule with distinct electronic and steric properties that make it a promising candidate for further investigation.

The structural design of 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}oxolane-2,5-dione is particularly noteworthy due to its ability to modulate biological pathways through precise interactions with molecular targets. The cyclopentacpyrazole ring is known for its stability and ability to engage in hydrogen bonding, while the oxolane group introduces additional conformational flexibility. This combination allows the compound to adopt multiple binding orientations, enhancing its potential for selective inhibition or activation of biological processes.

In recent years, there has been growing interest in developing novel scaffolds that can overcome the limitations of existing drugs, such as resistance or off-target effects. The unique architecture of 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}oxolane-2,5-dione positions it as a versatile tool for medicinal chemists exploring new pharmacological strategies. Its dual functionality—combining the bioisosteric properties of pyrazole derivatives with the metabolic stability of oxolane-based compounds—makes it particularly attractive for drug discovery programs targeting a wide range of diseases.

One of the most compelling aspects of this compound is its potential in oncology research. Preliminary studies have suggested that derivatives of cyclopentacyclopiazole can exhibit cytotoxic effects against various cancer cell lines by interfering with key signaling pathways involved in tumor growth and survival. The oxolane group further enhances these properties by improving solubility and bioavailability, which are critical factors for therapeutic efficacy. Researchers are currently exploring how modifications to the 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}oxolane-2,5-dione core can optimize its interaction with specific enzymes or receptors implicated in cancer progression.

Another area where this compound shows promise is in anti-inflammatory applications. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and metabolic syndromes. The structural features of 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}oxolane-2,5-dione allow it to interact with inflammatory mediators and modulate immune responses. By targeting pathways such as NF-κB or MAPK cascades, this compound may offer a new approach to treating inflammatory conditions without the side effects associated with traditional anti-inflammatory drugs.

The synthesis of 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}oxolane-2,5-dione presents an intriguing challenge due to its complex heterocyclic system. Advanced synthetic methodologies have been employed to construct the cyclopentacyclopiazole ring while introducing the oxolane moiety at the 2-position and 5-position carbonyl groups. Techniques such as transition-metal-catalyzed cyclizations and intramolecular condensations have been instrumental in achieving high yields and purity. These synthetic advances not only facilitate access to this compound but also provide insights into developing similar derivatives with tailored biological activities.

Computational modeling has played a crucial role in understanding the binding interactions of 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}oxolane-2,5-dione with biological targets. Molecular dynamics simulations and quantum mechanical calculations have helped elucidate how the compound's structure aligns with receptor sites at an atomic level. This computational approach has guided medicinal chemists in designing analogs that enhance binding affinity or selectivity while maintaining favorable pharmacokinetic properties.

The pharmacokinetic profile of 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}oxolane-2，5-dione is another critical consideration for its potential clinical utility. Studies indicate that modifications to the oxolane group can significantly influence absorption、distribution、metabolism，and excretion (ADME) properties。By optimizing solubility and reducing metabolic clearance，this compound could achieve prolonged circulation times，allowing for less frequent dosing and improved patient compliance。

Future research directions include exploring the role of stereochemistry in determining biological activity。The cyclopentacyclopiazole core possesses multiple chiral centers，and racemic mixtures may exhibit different pharmacological profiles。Enantioselective synthesis techniques will be essential for isolating individual enantiomers and evaluating their individual contributions to overall efficacy。

Additionally，the potential use of 3-{1 H，4 H， 5 H ， 6 H -cyclopenta cyp yraz ol - 3 - y l } o x o l an e - 2 ， 5 - dione in combination therapies warrants investigation。Its ability to modulate multiple pathways suggests that it could synergize with existing treatments ， leading to enhanced therapeutic outcomes。Preclinical studies are underway to assess its efficacy when used alongside other agents ， particularly in oncology applications。

The development of novel drug candidates often involves interdisciplinary collaboration between synthetic chemists ， biologists ， and pharmacologists。The case of 3-{1 H， 4 H ， 5 H ， 6 H -cyclo penta cyp y ra z ol - 3 - y l } o x o l an e - 2 ， 5 - dione exemplifies how integrating expertise from different fields can accelerate progress toward discovering safe and effective therapeutics。By leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design ， researchers can identify promising leads more efficiently than traditional methods。

In conclusion，the compound CAS No.2228945 -37 - 5 (also known as *3-{1 H , 4 H , 5 H , 6 H - cyclo penta cyp y ra z ol - 3 - y l } o x o l an e - 2 , 5 - dione* ) represents a significant contribution to modern pharmaceutical research。Its unique structural features offer opportunities for developing innovative treatments across various therapeutic areas 。With continued investigation into its synthesis , pharmacology ，and clinical potential , this molecule is poised to make meaningful impacts on human health 。